Cas no 2000629-21-8 (1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride)

• Product Name: 1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride
• CAS No: 2000629-21-8
• MF: C₉H₁₈ClNO₃S
• MW: 255.762120723724
• CID: 5809986
• PubChem ID: 165962835
• Update Time: 2025-07-14

1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride
• EN300-1142965
• 1-{3-[ethyl(methyl)amino]-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride
• 2000629-21-8

• Inchi： 1S/C9H18ClNO3S/c1-3-11(2)7-8(12)6-9(4-5-9)15(10,13)14/h8,12H,3-7H2,1-2H3
• InChI Key： IOMSXEHYRYHRJL-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(CN(C)CC)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 255.0695923g/mol
• Monoisotopic Mass: 255.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2000629-21-8 and Product Name: 1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride

The compound with the CAS number 2000629-21-8 and the product name 1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular research. The cyclopropane ring in its structure introduces a high degree of rigidity, which can influence its interactions with biological targets, making it a valuable scaffold for medicinal chemists.

One of the most intriguing aspects of this compound is its 3-ethyl(methyl)amino-2-hydroxypropyl side chain. This moiety not only contributes to the compound's solubility and bioavailability but also opens up possibilities for further functionalization. The presence of both ethyl and methyl groups in the amine moiety suggests a balance between steric hindrance and electronic properties, which can be exploited to fine-tune the compound's pharmacological profile.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The sulfonyl chloride group at the cyclopropane ring enhances the electrophilicity of the molecule, making it a versatile intermediate for synthesizing more complex derivatives. This property is particularly useful in the development of protease inhibitors, where sulfonyl chlorides are commonly employed as key functional groups.

The 1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride has been investigated in several preclinical studies for its potential as an anti-inflammatory agent. The hydroxyl group in the side chain allows for hydrogen bonding interactions, which can improve binding affinity to biological targets. Additionally, the ethyl and methyl groups can participate in hydrophobic interactions, further stabilizing the compound's binding to its target proteins.

In a notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit significant inhibitory activity against various inflammatory enzymes. The study emphasized the role of the cyclopropane ring in enhancing binding affinity and selectivity. The 3-ethyl(methyl)amino-2-hydroxypropyl group was found to be particularly important in modulating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME).

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl chloride group is a critical step, as it must be performed under anhydrous conditions to prevent unwanted side reactions. Advanced synthetic techniques, such as flow chemistry and catalytic hydrogenation, have been employed to optimize the synthesis process and improve scalability.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between this compound and its biological targets. These studies have revealed that the cyclopropane ring adopts a specific conformation that optimizes binding to target proteins. The 1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride has been found to interact with key residues in active sites of enzymes, leading to potent inhibitory effects.

The potential applications of this compound extend beyond anti-inflammatory therapy. Researchers are exploring its use in treating neurological disorders, where modulation of enzyme activity is crucial. The unique structural features of this compound make it a promising candidate for further development into novel therapeutic agents.

In conclusion, 1-{3-ethyl(methyl)amino-2-hydroxypropyl}cyclopropane-1-sulfonyl chloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers working on drug development and molecular biology. As our understanding of biological mechanisms continues to grow, compounds like this will play an increasingly important role in treating various diseases.